Cas no 114812-00-9 (1-but-3-en-2-ylnaphthalene)

1-but-3-en-2-ylnaphthalene structure
1-but-3-en-2-ylnaphthalene structure
Product Name:1-but-3-en-2-ylnaphthalene
CAS No:114812-00-9
MF:C14H14
MW:182.260963916779
CID:2613371
PubChem ID:10058171
Update Time:2025-04-21

1-but-3-en-2-ylnaphthalene Chemical and Physical Properties

Names and Identifiers

    • 1-but-3-en-2-ylnaphthalene
    • 114812-00-9
    • DTXSID70434853
    • Naphthalene, 1-(1-methyl-2-propenyl)-
    • DTXCID70385679
    • Inchi: 1S/C14H14/c1-3-11(2)13-10-6-8-12-7-4-5-9-14(12)13/h3-11H,1H2,2H3
    • InChI Key: FPPAXQRBHIIHGV-UHFFFAOYSA-N
    • SMILES: C(C=C)(C)C1C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 182.109550447Da
  • Monoisotopic Mass: 182.109550447Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų
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